Ethyl 2-(3,5-dichlorobenzamido)-4,5-dimethylthiophene-3-carboxylate

• IUPAC Name: ethyl 2-[(3,5-dichlorobenzoyl)amino]-4,5-dimethylthiophene-3-carboxylate
• InChI: InChI=1S/C16H15Cl2NO3S/c1-4-22-16(21)13-8(2)9(3)23-15(13)19-14(20)10-5-11(17)7-12(18)6-10/h5-7H,4H2,1-3H3,(H,19,20)
• InChI Key: MBWPLNDSNUVGMV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C)C)NC(=O)C2=CC(=CC(=C2)Cl)Cl
• Molecular Formula: C16H15Cl2NO3S
• Molecular Weight: 372.3 g/mol

Description

Molecular Structure Analysis

The molecular structure of a compound determines its physical and chemical properties. Unfortunately, the specific molecular structure of Ethyl 2-(3,5-dichlorobenzamido)-4,5-dimethylthiophene-3-carboxylate is not available in the retrieved data.

Chemical Reactions Analysis

The chemical reactions involving this compound are not explicitly mentioned in the available resources.

Scientific Research Applications

Synthesis and Biological Activities

Ethyl 2-(3,5-dichlorobenzamido)-4,5-dimethylthiophene-3-carboxylate is a key intermediate in the synthesis of various novel compounds that exhibit significant biological activities. For instance, its derivatives have been synthesized and evaluated for in vitro antioxidant and in vivo anti-inflammatory activities, showcasing the compound's potential as a precursor for drugs with desired therapeutic effects (Madhavi & Sreeramya, 2017). Additionally, novel thiophene and thienopyrimidine derivatives prepared from this compound have demonstrated antiproliferative activity against cancer cell lines, highlighting its role in cancer research (Ghorab et al., 2013).

Antimicrobial and Molecular Modeling

Derivatives of this compound have been synthesized and shown to exhibit potent antimicrobial activity, which is critical for developing new antibiotics and antifungal agents. Molecular modeling studies of these compounds have also been performed to understand their interactions with microbial targets, thereby facilitating the design of more effective antimicrobial agents (Mabkhot et al., 2015).

Photophysical Properties and Materials Science

The compound and its related derivatives have been explored for their photophysical properties, making them relevant in materials science, particularly in the development of luminescent materials and photoinitiators for polymerization processes. These studies underscore the compound's utility beyond pharmaceutical applications, including its potential in creating new materials with specific optical and electronic properties (Amati et al., 2010).

Mechanism of Action

The mechanism of action of Ethyl 2-(3,5-dichlorobenzamido)-4,5-dimethylthiophene-3-carboxylate is not specified in the available resources.

Safety and Hazards

The safety and hazards associated with Ethyl 2-(3,5-dichlorobenzamido)-4,5-dimethylthiophene-3-carboxylate are not specified in the available resources.

Future Directions

The future directions for the study and application of Ethyl 2-(3,5-dichlorobenzamido)-4,5-dimethylthiophene-3-carboxylate are not specified in the available resources.